Cas no 750573-28-5 (9H-Carbazole, 9,9'-[1,1'-biphenyl]-3,5-diylbis-)

• Product Name: 9H-Carbazole, 9,9'-[1,1'-biphenyl]-3,5-diylbis-
• CAS No: 750573-28-5
• MF: C₃₆H₂₄N₂
• MW: 484.589168548584
• CID: 4170811
• PubChem ID: 20762599
• Update Time: 2025-04-24

9H-Carbazole, 9,9'-[1,1'-biphenyl]-3,5-diylbis- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9,9'-[1,1'-biphenyl]-3,5-diylbis-
• 9,9'-[1,1'-Biphenyl]-3,5-diylbis-9H-carbazole
• 3,5-Di(9H -carbazol-9-yl)biphenyl
• 9-(3-carbazol-9-yl-5-phenylphenyl)carbazole
• 3,5-Di(9H-carbazol-9-yl)-1,1'-biphenyl
• Ph-MCP
• 750573-28-5
• 3,5-di(9H-carbazol-9-yl)-1,1 -biphenyl
• 9,9a(2)-[1,1a(2)-Biphenyl]-3,5-diylbis[9H-carbazole]
• DTXSID501246171
• 9-[5-(9H-carbazol-9-yl)-[1,1'-biphenyl]-3-yl]-9H-carbazole
• 3,5-Di(9H-carbazol-9-yl)bipheny
• SCHEMBL168514
• BS-53621
• 9,9'-[1,1'-Biphenyl]-3,5-diylbis[9H-carbazole]
• 9,9'-(1,1'-Biphenyl)-3,5-diylbis(9H-carbazole)

• MDL： MFCD28291906
• Inchi： 1S/C36H24N2/c1-2-12-25(13-3-1)26-22-27(37-33-18-8-4-14-29(33)30-15-5-9-19-34(30)37)24-28(23-26)38-35-20-10-6-16-31(35)32-17-7-11-21-36(32)38/h1-24H
• InChI Key： CVXXPNSMZIRFAA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C2=CC=CC=C12)C1C=C(C2C=CC=CC=2)C=C(C=1)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 484.193948774g/mol
• Monoisotopic Mass: 484.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 9.9Ų